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Cat. No.: B1147563
Get Quote
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This document provides a comprehensive technical overview of (R)-4-(1-aminoethyl)phenol, a
chiral amine of significant interest to researchers and professionals in drug development and
chemical synthesis. It delves into the compound's properties, synthesis, analytical
characterization, applications, and safety protocols, offering field-proven insights and
methodologies.

A Note on Chemical Identifiers: The topic specifies CAS number 221670-72-0. However,
authoritative chemical databases consistently associate this CAS number with the (S)-
enantiomer, (S)-4-(1-Aminoethyl)phenol.[1][2] This guide will focus on the requested (R)-
enantiomer, for which the correct CAS number is widely cited as 134855-88-2.[3][4] This
distinction is critical, as stereochemistry dictates biological activity.

Core Compound Properties and Specifications

(R)-4-(1-aminoethyl)phenol is a chiral primary amine and a phenol derivative. Its structure,
featuring a stereogenic center, makes it a valuable building block for creating complex,
stereospecific molecules. The presence of both an amine and a hydroxyl group provides
versatile reaction handles for synthetic transformations.
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Quantitative data and key specifications are summarized below for quick reference.

Property Value Reference(s)
CAS Number 134855-88-2 [3][4]
Molecular Formula CsH11NO [3][5]
Molecular Weight 137.18 g/mol [61[7]

White to off-white solid or
Appearance [31[6]

powder

) >97-99% (Determined by

Purity [11[3]

HPLC)

Storage Conditions

Store at 0-8 °C, Keep Cold

[11(31[5]

pKa (Predicted) 10.20 £ 0.26 [5]
Topological Polar Surface Area  46.2 A2 [51[7]
Hydrogen Bond Donors 2 [51[7]
Hydrogen Bond Acceptors 2 [51[7]
Rotatable Bond Count 1 [51[7]
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[5]

Synthesis and Characterization Workflow

The stereochemical integrity of (R)-4-(1-aminoethyl)phenol is paramount for its function in

asymmetric synthesis. Therefore, its preparation requires a robust stereoselective strategy,

followed by rigorous analytical validation to confirm both chemical purity and enantiomeric

excess (e.e.).
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Synthesis & Purification
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Caption: General workflow for synthesis and validation.
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Protocol 1: Asymmetric Reductive Amination
(Conceptual)

This protocol outlines a common and effective laboratory-scale method for producing the target
compound from a readily available starting material. The key to success is the choice of a chiral
catalyst or auxiliary that directs the stereochemical outcome of the reduction.

Causality: Direct reduction of the imine formed between 4-hydroxyacetophenone and ammonia
would yield a racemic mixture. An asymmetric approach is necessary to selectively produce the
(R)-enantiomer, which may have the desired biological activity while the (S)-enantiomer could
be inactive or even harmful.

Methodology:

e Imine Formation: In a reaction vessel under an inert atmosphere (e.g., Nitrogen), dissolve 4-
hydroxyacetophenone in a suitable solvent like methanol. Add an ammonia source (e.g.,
ammonium acetate or ammonia in methanol). Stir at room temperature to form the
corresponding imine in situ.

o Asymmetric Reduction: Cool the mixture to a specified temperature (e.g., 0 °C). Introduce a
pre-formed chiral catalyst system. A common choice involves a transition metal (like Iridium
or Ruthenium) complexed with a chiral ligand. Alternatively, a stoichiometric chiral reducing
agent can be used.

e Reduction: Add a reducing agent such as Hz gas (if using a hydrogenation catalyst) or a
hydride source like formic acid or a borohydride derivative.

» Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC)
or High-Performance Liquid Chromatography (HPLC) until the starting ketone is fully
consumed.

o Work-up: Quench the reaction carefully with water or a mild acid. Extract the product into an
organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry it over anhydrous
sodium sulfate, and concentrate it under reduced pressure to yield the crude product.
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Protocol 2: Chiral HPLC for Enantiomeric Excess
Determination

This protocol is a self-validating system for confirming the stereochemical purity of the final
product. The primary goal is to achieve baseline separation of the (R) and (S) enantiomers to
allow for accurate quantification.

Causality: Pharmaceutical applications demand high enantiomeric purity. Chiral HPLC is the
gold standard for quantifying the ratio of the two enantiomers, providing the enantiomeric
excess (e.e.) value, which is a critical quality attribute.

Methodology:

o System Preparation: Use an HPLC system equipped with a UV detector. The key component
is a chiral stationary phase (CSP) column, such as one based on derivatized cellulose or
amylose.

e Sample Preparation: Prepare a dilute solution of the purified (R)-4-(1-aminoethyl)phenol in
the mobile phase (e.g., ~1 mg/mL). For method development, also prepare a sample of the
racemic mixture to identify the retention times of both enantiomers.

o Chromatographic Conditions (Example):
o Column: Chiralpak AD-H (or similar)

o Mobile Phase: An isocratic mixture of hexane and isopropanol with a small amount of an
amine modifier like diethylamine (e.g., 80:20:0.1 v/v/v). The modifier improves peak shape
for basic compounds.

o Flow Rate: 1.0 mL/min
o Detection: UV at 275 nm (corresponding to the phenol chromophore).
o Column Temperature: 25 °C

o Data Analysis: Inject the sample. The enantiomeric excess is calculated from the peak areas
of the two enantiomers using the formula: e.e. (%) = [(Area_R - Area_S) / (Area R +
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Area_S)] * 100. A successful synthesis will yield a large peak for the (R)-enantiomer and a

minimal or non-detectable peak for the (S)-enantiomer.

Key Applications in Research and Development

(R)-4-(1-aminoethyl)phenol's utility stems from its defined stereochemistry and bifunctional
nature, making it a valuable precursor in multiple scientific domains.[3]
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Caption: Major application areas for the compound.

o Pharmaceutical Development: This is the primary application area. The compound serves as
a key intermediate in the synthesis of various pharmaceuticals, particularly those targeting
neurological disorders.[1][3] Its structure is incorporated into molecules designed as
selective serotonin reuptake inhibitors (SSRIs) for treating mood disorders.[3] It is also used
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in the development of 3-adrenergic receptor agonists for respiratory and cardiovascular
conditions.[8]

e Biochemical Research: In a non-synthetic context, it is used in studies related to
neurotransmitter activity, helping researchers understand the mechanisms of action for
certain drugs.[3] Its structural similarity to catecholamines makes it a useful tool for
investigating enzyme activity and protein-ligand interactions.[1]

e Polymer and Materials Science: The compound can be incorporated into polymer matrices to
create advanced materials with enhanced properties, for example, in specialized drug
delivery systems.[1][3]

o Agrochemicals and Specialty Chemicals: Beyond pharmaceuticals, it serves as an
intermediate in the production of certain agrochemicals and other specialty chemicals where
stereochemistry is crucial for performance.[1][3]

Safety, Handling, and Storage

Proper handling of (R)-4-(1-aminoethyl)phenol is essential to ensure laboratory safety. The
compound and its salts are classified as hazardous.

Hazard Class Category Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

. ) . H314: Causes severe skin
Skin Corrosion/Irritation Category 1B
burns and eye damage

. o H318: Causes serious eye
Serious Eye Damage/Irritation Category 1

damage
Specific target organ toxicity H335: May cause respiratory
) Category 3 o
(single exposure) irritation

Data derived from Safety Data
Sheets for the compound and
its hydrochloride salt.[4][9][10]

Handling and Personal Protective Equipment (PPE):
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» Always handle this chemical inside a certified chemical fume hood to avoid inhalation of
dust.[4]

o Wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and
safety glasses with side shields or goggles.[4]

» Avoid all contact with skin and eyes. In case of contact, immediately flush the affected area
with copious amounts of water for at least 15 minutes and seek medical attention.[4][9]

e Avoid formation of dust and aerosols during handling.[11]

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][12]

e The recommended storage temperature is between 0-8 °C.[1][3]

» Store locked up and away from incompatible materials, such as strong acids.[4][11]
Disposal:

» Dispose of waste material in accordance with local, state, and federal regulations. Do not
allow the material to enter the environment or groundwater systems.[4]

Conclusion

(R)-4-(1-aminoethyl)phenol is more than just a chemical intermediate; it is an enabling tool for
the creation of precise and effective molecules. Its value is intrinsically linked to its
stereochemical purity, which necessitates careful synthesis and rigorous analytical control. For
researchers in drug discovery and medicinal chemistry, a thorough understanding of this
compound's properties, applications, and handling requirements is fundamental to leveraging
its full potential in developing next-generation therapeutics and advanced materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to (R)-4-(1-
aminoethyl)phenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1147563/docs#an-in-depth-technical-guide-to-r-4-1-
aminoethyl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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